2-((3-(3,5-dimethylphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-[[3-(3,5-dimethylphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C24H25N3O2S2/c1-4-17-5-7-18(8-6-17)25-21(28)14-31-24-26-20-9-10-30-22(20)23(29)27(24)19-12-15(2)11-16(3)13-19/h5-8,11-13H,4,9-10,14H2,1-3H3,(H,25,28)
• InChI Key: HDSHSFAJVBRDOO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC(=C4)C)C)SCC3
• Molecular Formula: C24H25N3O2S2
• Molecular Weight: 451.6 g/mol

Description

The compound is a derivative of thieno[3,2-d]pyrimidine, which is a heterocyclic compound. Thieno[3,2-d]pyrimidines are known to have a broad spectrum of biological activities.

Synthesis Analysis

The synthesis of such compounds often involves multicomponent reactions. For instance, a series of substituted thieno[3,2-d]pyrimidine derivatives were synthesized via structural modifications of tazemetostat.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It includes a thieno[3,2-d]pyrimidine core, which is a bicyclic structure containing a thiophene ring fused with a pyrimidine ring.

Chemical Reactions Analysis

The chemical reactions involving this compound could be diverse, depending on the functional groups present and the reaction conditions. For instance, thieno[3,2-d]pyrimidine derivatives have been used as intermediates in the synthesis of various biologically active compounds.

Scientific Research Applications

Pharmaceutical Research: Tyrosine Kinase Inhibitors

This compound shows promise in the synthesis of tyrosine kinase inhibitors, which are crucial in targeted cancer therapies. .

Future Directions

Thieno[3,2-d]pyrimidine derivatives have shown promise in various fields, particularly in medicinal chemistry. Future research could focus on exploring their potential applications in drug discovery and development.